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Compound of Interest

Compound Name:
4-Methyl-1,4-diazepan-5-one

hydrochloride

Cat. No.: B1320064 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 4-Methyl-1,4-diazepan-5-
one hydrochloride (CAS RN: 329794-41-4). Due to the limited availability of specific research

on this compound, this review extends to its structural class, N-alkylated 1,4-diazepan-5-ones,

to infer potential synthetic routes, physicochemical properties, and biological activities.

Information on the well-studied 1,4-benzodiazepine class, particularly diazepam, is included to

provide a broader context for potential mechanisms of action.

Chemical and Physical Properties
4-Methyl-1,4-diazepan-5-one hydrochloride is a seven-membered heterocyclic compound

containing two nitrogen atoms.[1] The hydrochloride salt form typically enhances its water

solubility, making it more amenable for pharmaceutical formulations.[1]

Property Value Source

CAS Number 329794-41-4 [1][2][3]

Molecular Formula C6H13ClN2O [1][3]

Molecular Weight 164.63 g/mol [1]

Synonyms
hexahydro-4-methyl-5H-1,4-

Diazepin-5-one hydrochloride
[1]
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Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-1,4-diazepan-5-
one hydrochloride is not readily available in the published literature, general synthetic

strategies for N-alkyl-1,4-diazepin-5-ones have been reported. One common method is the

Schmidt reaction, which involves the ring expansion of N-alkyl-4-piperidones.

A generalized experimental workflow for such a synthesis is proposed below.
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Synthesis of N-Methyl-4-piperidone

Schmidt Ring Expansion

Salt Formation

4-Piperidone

Base (e.g., K2CO3) in Solvent (e.g., Acetonitrile)

 

Methylating Agent (e.g., Methyl Iodide)

 

N-Methyl-4-piperidone

Alkylation

N-Methyl-4-piperidone

Hydrazoic Acid (HN3) or Sodium Azide in Acid

 

4-Methyl-1,4-diazepan-5-one

Schmidt Reaction

4-Methyl-1,4-diazepan-5-one

HCl in an organic solvent (e.g., Ethanol)

 

4-Methyl-1,4-diazepan-5-one hydrochloride

Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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